Cas no 185445-05-0 (Ethanone, 1-(1-methyl-1H-tetrazol-5-yl)- (9CI))

• Product Name: Ethanone, 1-(1-methyl-1H-tetrazol-5-yl)- (9CI)
• CAS No: 185445-05-0
• MF: C₄H₆N₄O
• MW: 126.116639614105
• CID: 1379616
• PubChem ID: 20577186
• Update Time: 2025-04-20

Ethanone, 1-(1-methyl-1H-tetrazol-5-yl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(1-methyl-1H-tetrazol-5-yl)- (9CI)
• Ethanone, 1-(1-methyl-1H-tetrazol-5-yl)-
• DB-275890
• 1-(1-Methyltetrazol-5-yl)ethanone
• EN300-1074178
• 1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)ethan-1-one
• 185445-05-0
• SCHEMBL9881657
• Ethanone,1-(1-methyl-1H-tetrazol-5-yl)-(9ci)

• Inchi： 1S/C4H6N4O/c1-3(9)4-5-6-7-8(4)2/h1-2H3
• InChI Key： UMLACYYHLRNVOM-UHFFFAOYSA-N
• SMILES： O=C(C)C1=NN=NN1C

Computed Properties

• Exact Mass: 126.05428
• Monoisotopic Mass: 126.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 60.67